Cas no 130468-11-0 (6-Oxo Simvastatin)
6-Oxo Simvastatin structure
Product Name:6-Oxo Simvastatin
CAS No:130468-11-0
MF:C25H36O6
MW:432.549748420715
CID:160974
PubChem ID:131221
Update Time:2025-04-19
6-Oxo Simvastatin Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2,2-dimethyl-,(1S,7R,8R,8aR)-1,2,6,7,8,8a-hexahydro-3,7-dimethyl-6-oxo-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenylester
- [(1S,7S,8S,8aS)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-6-oxo-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
- 6-OXO-SIMVASTATIN
- L-669,262
- L 669262
- 6-Oxo SiMvastatin
- Simvastatin Impurity 8
- SiMvastatin 6-Oxo IsoMer
- 2,2-Dimethylbutyric acid [(1S)-1,2,6,7,8,8aα-hexahydro-3,7α-dimethyl-6-oxo-8α-[2-[[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran]-2-yl]ethyl]naphthalen]-1β-yl ester
- 2,2-DiMethylbutanoic Acid (1S,7R,8R,8aR)-1,2,6,7,8,8a-Hexahydro-3,7-diMethyl- 6-oxo-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester
- SCHEMBL5597842
- L-669262
- (1S,7S,8S,8aS)-8-{2-[(2R,4R)-4-Hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-6-oxo-1,2,6,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
- Butanoic acid, 2,2-dimethyl-, 1,2,6,7,8,8a-hexahydro-3,7-dimethyl-6-oxo-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha,7beta,8beta(2S*,4S*),8abeta))-
- 130468-11-0
- DTXSID90156565
- NS00075359
- 6-Oxo Simvastatin
-
- Inchi: 1S/C25H36O6/c1-6-25(4,5)24(29)31-21-10-14(2)9-16-11-20(27)15(3)19(23(16)21)8-7-18-12-17(26)13-22(28)30-18/h9,11,15,17-19,21,23,26H,6-8,10,12-13H2,1-5H3/t15-,17+,18+,19+,21-,23+/m0/s1
- InChI Key: NPDFVGFXQSJBAA-CKLJVHAJSA-N
- SMILES: O(C(C(C)(C)CC)=O)[C@H]1CC(C)=CC2=CC([C@@H](C)[C@@H](CC[C@@H]3C[C@H](CC(=O)O3)O)[C@H]12)=O
Computed Properties
- Exact Mass: 432.25100
- Monoisotopic Mass: 432.251189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9
- XLogP3: 3.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 174 - 178°C
- Boiling Point: 609.5±55.0 °C at 760 mmHg
- Flash Point: 202.1±25.0 °C
- Refractive Index: 1.536
- Solubility: Acetonitrile (Slightly), Chloroform (Slightly), Methanol (Slightly)
- PSA: 89.90000
- LogP: 3.90870
- Vapor Pressure: 0.0±4.0 mmHg at 25°C
6-Oxo Simvastatin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20?C Freezer
6-Oxo Simvastatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O862300-5mg |
6-Oxo Simvastatin |
130468-11-0 | 5mg |
$ 261.00 | 2023-09-06 | ||
| TRC | O862300-50mg |
6-Oxo Simvastatin |
130468-11-0 | 50mg |
$ 2036.00 | 2023-09-06 | ||
| Biosynth | FFA46811-1 mg |
6-Oxo simvastatin |
130468-11-0 | 1mg |
$144.38 | 2023-01-04 | ||
| Biosynth | FFA46811-5 mg |
6-Oxo simvastatin |
130468-11-0 | 5mg |
$469.25 | 2023-01-04 | ||
| Biosynth | FFA46811-10 mg |
6-Oxo simvastatin |
130468-11-0 | 10mg |
$750.80 | 2023-01-04 | ||
| Biosynth | FFA46811-25 mg |
6-Oxo simvastatin |
130468-11-0 | 25mg |
$1,407.75 | 2023-01-04 | ||
| Biosynth | FFA46811-50 mg |
6-Oxo simvastatin |
130468-11-0 | 50mg |
$2,252.50 | 2023-01-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477741-5 mg |
6-Oxo Simvastatin, |
130468-11-0 | 5mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477744-1 mg |
6-Oxo Simvastatin-d6, |
130468-11-0 | 1mg |
¥3,610.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477744-1mg |
6-Oxo Simvastatin-d6, |
130468-11-0 | 1mg |
¥3610.00 | 2023-09-05 |
6-Oxo Simvastatin Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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